N-[4-(1-azepanylcarbonyl)benzyl]-N-(5-chloro-2-methylphenyl)benzenesulfonamide

• IUPAC Name: N-[[4-(azepane-1-carbonyl)phenyl]methyl]-N-(5-chloro-2-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C27H29ClN2O3S/c1-21-11-16-24(28)19-26(21)30(34(32,33)25-9-5-4-6-10-25)20-22-12-14-23(15-13-22)27(31)29-17-7-2-3-8-18-29/h4-6,9-16,19H,2-3,7-8,17-18,20H2,1H3
• InChI Key: GFKBXWTXAQUQAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N(CC2=CC=C(C=C2)C(=O)N3CCCCCC3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C27H29ClN2O3S
• DSSTOX Substance ID: DTXSID301112338
• Molecular Weight: 497.0 g/mol
• CAS RN: 357936-00-6

Description

N-[4-(1-azepanylcarbonyl)benzyl]-N-(5-chloro-2-methylphenyl)benzenesulfonamide, also known as AZC, is a novel compound that has gained significant attention in the field of scientific research. AZC is a sulfonamide derivative that has been synthesized using a specific method. This compound has been shown to have potential therapeutic applications due to its mechanism of action and biochemical and physiological effects.

Mechanism of Action

N-[4-(1-azepanylcarbonyl)benzyl]-N-(5-chloro-2-methylphenyl)benzenesulfonamide works by inhibiting the activity of carbonic anhydrase IX (CA IX), which is overexpressed in various types of cancer cells. CA IX is involved in the regulation of pH in cancer cells, and its inhibition leads to a decrease in the pH of cancer cells, resulting in their death. This compound has also been shown to inhibit the activity of other enzymes, such as topoisomerase II and carbonic anhydrase XII, which are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to decrease the expression of various genes involved in the growth and proliferation of cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to decrease the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-(1-azepanylcarbonyl)benzyl]-N-(5-chloro-2-methylphenyl)benzenesulfonamide in lab experiments is its specificity towards CA IX, which is overexpressed in various types of cancer cells. This compound has also been shown to have low toxicity towards normal cells, making it a potential candidate for cancer therapy. However, one of the limitations of using this compound in lab experiments is its solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are various future directions for the study of N-[4-(1-azepanylcarbonyl)benzyl]-N-(5-chloro-2-methylphenyl)benzenesulfonamide. One potential direction is the development of new analogs of this compound that have improved solubility and efficacy. Another direction is the study of the combination of this compound with other anticancer agents to enhance its therapeutic effects. Additionally, the study of the role of CA IX in other diseases, such as hypoxia and ischemia, could provide new insights into the potential therapeutic applications of this compound.

Synthesis Methods

N-[4-(1-azepanylcarbonyl)benzyl]-N-(5-chloro-2-methylphenyl)benzenesulfonamide is synthesized using a specific method that involves the reaction of 4-(1-azepanylcarbonyl)benzylamine and 5-chloro-2-methylbenzenesulfonyl chloride in the presence of a base. The reaction results in the formation of this compound, which is then purified using various techniques.

Scientific Research Applications

N-[4-(1-azepanylcarbonyl)benzyl]-N-(5-chloro-2-methylphenyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer, antiviral, and antimicrobial properties. This compound has been studied for its potential use in the treatment of various types of cancer, including breast cancer, lung cancer, and prostate cancer. It has also been studied for its potential use in the treatment of viral infections, such as HIV and hepatitis B and C.